Cas no 670248-22-3 (3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide)

• Product Name: 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide
• CAS No: 670248-22-3
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 5362802
• PubChem ID: 965388
• Update Time: 2025-10-28

3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• AKOS040693818
• 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide
• 670248-22-3
• Oprea1_297463
• F1904-9815

• Inchi： 1S/C18H19N3O/c1-13(2)12-16(22)20-18-17(14-8-4-3-5-9-14)19-15-10-6-7-11-21(15)18/h3-11,13H,12H2,1-2H3,(H,20,22)
• InChI Key： IZUQEQZDCXKVHP-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NC1=C(C2C=CC=CC=2)N=C2C=CC=CN12

Computed Properties

• Exact Mass: 293.152812238g/mol
• Monoisotopic Mass: 293.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide

Introduction to 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide (CAS No. 670248-22-3)

3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide, also known by its CAS number 670248-22-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structure of 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide makes it a promising candidate for the development of new therapeutic agents.

The chemical structure of 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide consists of a central imidazopyridine core with a phenyl substituent and a butanamide side chain. The imidazopyridine scaffold is well-known for its ability to interact with various biological targets, particularly G protein-coupled receptors (GPCRs) and ion channels. The presence of the phenyl group and the butanamide side chain further enhances the compound's lipophilicity and solubility, which are crucial for its pharmacological properties.

Recent studies have shown that 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide exhibits potent anti-inflammatory effects. In vitro experiments using human peripheral blood mononuclear cells (PBMCs) demonstrated that this compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, in vivo studies in rodent models of inflammation have confirmed these findings, with 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide showing a dose-dependent reduction in paw edema and other inflammatory markers.

The analgesic properties of 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide have also been extensively investigated. Preclinical studies using various pain models, including thermal hyperalgesia and mechanical allodynia, have shown that this compound effectively reduces pain responses without causing significant side effects. The mechanism of action is believed to involve the modulation of nociceptive pathways in the central nervous system (CNS), particularly through interactions with opioid receptors and other pain-related signaling molecules.

In addition to its anti-inflammatory and analgesic activities, 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide has shown promising neuroprotective effects. In vitro studies using neuronal cell cultures have demonstrated that this compound can protect against oxidative stress-induced cell death and reduce the levels of reactive oxygen species (ROS). These findings suggest that 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide has been studied in detail to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration of the compound in animal models has shown good bioavailability and a favorable half-life, indicating that it can be effectively delivered to target tissues. Metabolism studies have identified several major metabolites, including hydroxylated derivatives and conjugates with glucuronic acid. These metabolites are generally less active than the parent compound but do not exhibit any significant toxicity.

Toxicity assessments of 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide have been conducted using both in vitro and in vivo models. Acute toxicity studies in rodents have shown that the compound is well-tolerated at therapeutic doses, with no signs of organ damage or systemic toxicity. Chronic toxicity studies are currently underway to evaluate long-term safety profiles. Preliminary data suggest that 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide is safe for prolonged use.

Clinical trials are currently being planned to further evaluate the safety and efficacy of 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide. Phase I trials will focus on assessing the pharmacokinetics and safety profile in healthy volunteers. Subsequent Phase II trials will investigate the compound's effectiveness in treating specific conditions such as chronic pain and inflammatory disorders. These trials will provide valuable insights into the potential therapeutic applications of this novel compound.

In conclusion, 3-methyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}butanamide (CAS No. 670248-22-3) is a promising compound with a wide range of biological activities. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to fully elucidate its mechanisms of action and optimize its pharmacological profile for clinical use.